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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne
Cat. No.: B15141610
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of DiSulfo-Cy5 alkyne, a key reagent in
modern bioconjugation. It details the molecule's chemical structure, physicochemical
properties, and its primary application in bioorthogonal chemistry. Detailed experimental
protocols are provided to facilitate its use in laboratory settings.

Core Concepts: Structure and Properties

DiSulfo-Cy5 alkyne is a highly water-soluble, far-red fluorescent probe designed for covalent
labeling of biomolecules. Its structure is built upon the robust and photostable Cyanine5 (Cy5)
core. The key features of its design are:

e Cyanine5 Core: A pentamethine cyanine dye that provides strong absorption and
fluorescence in the far-red region of the spectrum (around 650 nm), minimizing background
fluorescence from biological samples.

o Two Sulfonate Groups (DiSulfo): The inclusion of two sulfonic acid groups (SOs~) imparts
high hydrophilicity to the molecule. This ensures excellent solubility in aqueous buffers,
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preventing aggregation and improving conjugation efficiency with proteins, nucleic acids, and
other biomolecules in their native environment.[1][2]

o Terminal Alkyne Group: A reactive alkyne (C=CH) handle enables covalent attachment to
molecules containing an azide group via the highly efficient and specific Copper(l)-Catalyzed
Azide-Alkyne Cycloaddition (CUAAC) reaction, a cornerstone of "click chemistry".[1][3][4]

The chemical structure facilitates its use as a versatile tool for fluorescently labeling and
detecting a wide array of biological targets.

Caption: Representative chemical structure of DiSulfo-Cy5 Alkyne.

Data Presentation: Physicochemical Properties

The quantitative characteristics of DiSulfo-Cy5 alkyne are critical for designing experiments,
selecting appropriate instrumentation, and interpreting results. The data below is compiled from
various suppliers.

Property Value Reference(s)
Molecular Formula CssH4oN3NaO7S:2 [1]
Molecular Weight 701.8 g/mol (as sodium salt) [1]
787.96 g/mol (as free
: [4][5][6]

acid/protonated)
Excitation Max (Aex) 646 - 649 nm [1][5][6]
Emission Max (Aem) 662 - 671 nm [1][5]16]
Extinction Coefficient (g) 251,000 - 271,000 cm—tM—1 [11[5]
Fluorescence Quantum Yield

~0.28 [1]
(P)
Solubility Water, DMSO, DMF [1][41[5]

" -20°C, desiccated and
Storage Conditions ) [1][2]I5]
protected from light
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Application Workflow: Bioconjugation via Click
Chemistry

The primary application for DiSulfo-Cy5 alkyne is the fluorescent labeling of azide-modified
biomolecules through a copper-catalyzed click reaction (CUAAC). This bioorthogonal reaction is
highly specific and efficient, proceeding under mild, aqueous conditions, which preserves the
function of sensitive biological samples.[7][8] The workflow involves reacting the alkyne-
functionalized dye with an azide-modified molecule of interest (e.g., a protein, nucleic acid, or
small molecule) in the presence of a copper(l) catalyst. This forms a stable, covalent triazole
linkage.
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Caption: General workflow for bioconjugation using DiSulfo-Cy5 alkyne.

Experimental Protocols

The following is a generalized protocol for labeling an azide-modified antibody with DiSulfo-
Cy5 alkyne, adapted from established CUAAC methodologies for antibody-drug conjugates.[9]

This protocol should be optimized for specific applications.
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A. Materials Required

Antibody with an incorporated azide group
DiSulfo-Cy5 alkyne

Copper(ll) Sulfate (CuSOa)

Ligand: e.g., THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) to stabilize the Cu(l) ion
Reducing Agent: Sodium Ascorbate (freshly prepared)
Conjugation Buffer: Phosphate-buffered saline (PBS) or similar buffer, pH 7.2-7.8
Solvent for dye: Anhydrous DMSO or DMF
Purification system: Size-exclusion chromatography (SEC) column or dialysis cassette
. Stock Solution Preparation

DiSulfo-Cy5 Alkyne: Prepare a 10 mM stock solution in anhydrous DMSO.
Copper(ll) Sulfate: Prepare a 100 mM stock solution in deionized water.
THPTA Ligand: Prepare a 200 mM stock solution in deionized water.

Sodium Ascorbate: Prepare a 100 mM stock solution in deionized water immediately before
use.

C. Conjugation Protocol Workflow

The diagram below outlines the step-by-step process for the conjugation reaction.
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;
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Click to download full resolution via product page

Caption: Step-by-step workflow for a typical CUAAC labeling experiment.

D. Detailed Reaction Steps

o Catalyst Premix: In a microcentrifuge tube, mix the CuSOa4 and THPTA stock solutions in a
1:2 molar ratio (e.g., 1 pL of 2100 mM CuSOas and 1 pL of 200 mM THPTA). Let it stand for a
few minutes to form the complex.[9]
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e Reaction Setup: In a separate reaction tube, combine the azide-modified antibody solution
with the DiSulfo-Cy5 alkyne stock solution. A molar excess of the dye (typically 4 to 10-fold)
over the antibody is recommended.

o Catalyst Addition: Add the Cu(l)/THPTA premix to the antibody-dye mixture. A final
concentration of 1-2 mM copper is often sufficient.

e Initiation: Add the freshly prepared sodium ascorbate solution to the reaction mixture to
reduce Cu(ll) to the active Cu(l) state. Use a 5-10 fold molar excess of ascorbate over

copper.

 Incubation: Gently mix and allow the reaction to proceed for 1-4 hours at room temperature,
protected from light. Reaction times may vary and require optimization.

« Purification: Following incubation, purify the labeled antibody conjugate from excess dye and
reaction components using an appropriate method such as a desalting column (for SEC) or
dialysis against PBS.

o Characterization: Confirm the degree of labeling and purity of the final conjugate using UV-
Vis spectroscopy and SDS-PAGE.

This detailed guide provides the fundamental knowledge and practical steps required for the
successful application of DiSulfo-Cy5 alkyne in advanced life science and drug development
research. Its superior water solubility and efficient click-reactivity make it an invaluable tool for
creating precisely labeled fluorescent bioconjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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